Cas no 1805937-07-8 (Methyl 2-bromo-3-(difluoromethyl)-5-methylpyridine-6-acetate)

Methyl 2-bromo-3-(difluoromethyl)-5-methylpyridine-6-acetate is a versatile pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. The presence of a bromo substituent at the 2-position and a difluoromethyl group at the 3-position enhances its reactivity, making it a valuable intermediate for cross-coupling reactions and further functionalization. The ester moiety at the 6-position provides additional flexibility for derivatization. This compound is particularly useful in the development of bioactive molecules due to its structural features, which can influence binding affinity and metabolic stability. Its well-defined purity and stability under standard handling conditions ensure reliable performance in synthetic applications.

Methyl 2-bromo-3-(difluoromethyl)-5-methylpyridine-6-acetate structure

1805937-07-8 structure

Product Name:Methyl 2-bromo-3-(difluoromethyl)-5-methylpyridine-6-acetate

CAS No:1805937-07-8

MF:C₁₀H₁₀BrF₂NO₂

MW:294.092709064484

CID:4864539

Update Time:2025-10-05

Methyl 2-bromo-3-(difluoromethyl)-5-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-bromo-3-(difluoromethyl)-5-methylpyridine-6-acetate
- Inchi： 1S/C10H10BrF2NO2/c1-5-3-6(10(12)13)9(11)14-7(5)4-8(15)16-2/h3,10H,4H2,1-2H3
- InChI Key： XOLKNJBIIDDCKM-UHFFFAOYSA-N
- SMILES： BrC1=C(C(F)F)C=C(C)C(CC(=O)OC)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 253
XLogP3: 2.7
Topological Polar Surface Area: 39.2

Methyl 2-bromo-3-(difluoromethyl)-5-methylpyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029056031-1g	Methyl 2-bromo-3-(difluoromethyl)-5-methylpyridine-6-acetate	1805937-07-8	97%	1g	$1,519.80	2022-04-01

Methyl 2-bromo-3-(difluoromethyl)-5-methylpyridine-6-acetate Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

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Additional information on Methyl 2-bromo-3-(difluoromethyl)-5-methylpyridine-6-acetate

Methyl 2-bromo-3-(difluoromethyl)-5-methylpyridine-6-acetate: A Comprehensive Overview

Methyl 2-bromo-3-(difluoromethyl)-5-methylpyridine-6-acetate (CAS No. 1805937-07-8) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, a difluoromethyl group, and a methyl acetate moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable building block in modern organic synthesis.

The synthesis of Methyl 2-bromo-3-(difluoromethyl)-5-methylpyridine-6-acetate involves a series of carefully designed reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acetylation processes. Recent advancements in catalytic methodologies have enabled the efficient and scalable production of this compound, ensuring its availability for various industrial applications. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its synthesis.

One of the most notable applications of this compound is in the development of novel pharmaceutical agents. The bromine substituent at position 2 of the pyridine ring serves as an excellent leaving group, facilitating further functionalization. This property has been exploited in the design of bioactive molecules targeting various therapeutic areas, such as oncology and infectious diseases. For instance, recent studies have demonstrated that derivatives of Methyl 2-bromo-3-(difluoromethyl)-5-methylpyridine-6-acetate exhibit potent anti-cancer activity by inhibiting key enzymes involved in cell proliferation.

In the agrochemical sector, this compound has shown promise as a precursor for herbicides and insecticides. The difluoromethyl group contributes to the compound's stability and bioavailability, making it suitable for agricultural applications. Moreover, its ability to undergo various post-synthetic modifications allows for the creation of tailored agrochemicals with enhanced efficacy and reduced environmental toxicity.

From a materials science perspective, Methyl 2-bromo-3-(difluoromethyl)-5-methylpyridine-6-acetate has been utilized in the synthesis of advanced polymers and optoelectronic materials. Its electron-withdrawing groups enhance the conjugation and stability of polymer backbones, leading to improved performance in applications such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

Recent research has also focused on understanding the environmental fate and toxicity of this compound. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its potential ecological impact. However, further investigations are required to fully assess its long-term effects on aquatic and terrestrial ecosystems.

In conclusion, Methyl 2-bromo-3-(difluoromethyl)-5-methylpyridine-6-acetate (CAS No. 1805937-07-8) is a versatile compound with wide-ranging applications across multiple industries. Its unique structure, combined with advancements in synthetic methodologies and application-specific modifications, positions it as a key player in contemporary chemical research and development.